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Compound of Interest

Compound Name: Carbogen

Cat. No.: B8564812 Get Quote

For Immediate Implementation by Laboratory Personnel

This document provides critical safety and logistical information for the handling of Carbogen,

a gaseous mixture of carbon dioxide and oxygen. Adherence to these procedures is mandatory

to ensure the safety of all laboratory personnel and to maintain compliance with regulatory

standards. This guidance is intended for researchers, scientists, and drug development

professionals.

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is the first line of defense against

potential hazards associated with Carbogen.[1][2][3] Carbogen is an oxidizing gas under

pressure, which can intensify fire and pose health risks at high concentrations.

Minimum Required PPE for Handling Carbogen Cylinders:
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PPE Category Specification Rationale

Eye and Face Protection

Safety glasses with side

shields. A face shield should

be worn over safety glasses

when connecting or

disconnecting regulators.[2][3]

[4]

Protects against potential

pressure release and flying

debris.

Hand Protection

Heavy-duty, non-combustible

gloves (e.g., leather or

insulated).[2][5]

Provides a secure grip on the

cylinder and protects hands

from potential leaks or frostbite

from rapidly expanding gas.

Foot Protection

Closed-toe shoes, preferably

steel-toed safety shoes.[2][3]

[5]

Protects feet from injury in

case of a dropped or falling

cylinder.

Body Protection
A lab coat or other protective

clothing.[5]

Protects against splashes of

condensed moisture and

potential contact with

contaminated surfaces.

Occupational Exposure Limits
Carbogen is a mixture of carbon dioxide (CO2) and oxygen (O2). The primary component of

concern for occupational exposure is carbon dioxide. High concentrations of CO2 can displace

oxygen and lead to asphyxiation.[6]
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Component Regulatory Body Exposure Limit

Carbon Dioxide (CO2) OSHA (PEL)

5,000 ppm (0.5%) averaged

over an 8-hour workday

(TWA).[6][7]

Carbon Dioxide (CO2) ACGIH (TLV)

5,000 ppm (0.5%) 8-hour TWA

and a 30,000 ppm (3%) Short-

Term Exposure Limit (STEL)

for 15 minutes.[6][7][8]

Carbon Dioxide (CO2) HSE (WEL)

5,000 ppm Long-Term

Exposure Limit (8-hour TWA)

and 15,000 ppm Short-Term

Exposure Limit (15-minute

reference period).[9]

Experimental Protocol: Safe Connection and Use of
a Carbogen Cylinder
This protocol outlines the step-by-step procedure for the safe connection and operation of a

Carbogen gas cylinder in a laboratory setting.

Materials:

Carbogen gas cylinder (secured in an upright position)

Appropriate two-stage pressure regulator with compatible CGA (Compressed Gas

Association) fitting

Leak detection solution (e.g., soapy water)

Appropriate tubing for gas delivery

Personal Protective Equipment (as specified in Section 1)

Procedure:
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Inspect the Cylinder: Before use, visually inspect the cylinder for any signs of damage, such

as dents or corrosion.[10] Ensure the cylinder is clearly labeled as "Carbogen" or with its

specific gas mixture.

Secure the Cylinder: The cylinder must be securely fastened in an upright position to a wall,

bench, or a dedicated cylinder stand using chains or straps.[10][11][12]

Transporting Cylinders: When moving a cylinder, always use a suitable hand truck or cart

with the valve protection cap securely in place.[13][14] Never roll or drag a cylinder.

Regulator Connection:

Ensure the cylinder valve is closed (turn clockwise).

Remove the valve protection cap.

Attach the correct pressure regulator to the cylinder valve outlet. Ensure the CGA fittings

match. Do not force the connection.[11]

Tighten the regulator nut securely using the appropriate wrench.

Leak Testing:

Ensure the regulator's delivery pressure adjusting screw is turned fully counter-clockwise

(closed).

Slowly open the main cylinder valve one full turn.[12]

Apply a leak detection solution to all connections. The formation of bubbles indicates a

leak. If a leak is detected, close the cylinder valve immediately, depressurize the regulator,

and retighten the connection. Repeat the leak test. Do not use the cylinder if the leak

persists.

Gas Delivery:

Once the system is confirmed to be leak-free, slowly turn the regulator's delivery pressure

adjusting screw clockwise to the desired working pressure.
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Open the outlet valve on the regulator to begin gas flow.

Shutdown Procedure:

When finished, close the main cylinder valve.

Vent the remaining gas in the regulator and delivery line.

Turn the regulator's delivery pressure adjusting screw counter-clockwise until it feels

loose.

Close the outlet valve on the regulator.

Disposal Plan
Proper disposal of compressed gas cylinders is crucial for safety and environmental

compliance.

Operational Plan:

"Empty" Cylinder Handling:

A cylinder is considered "empty" when the pressure gauge on the regulator reads zero.

However, residual pressure may still be present.[15]

Close the cylinder valve securely.[15]

Clearly label the cylinder as "EMPTY".[15][16]

Store empty cylinders in a designated area, separate from full cylinders.[10][16]

Return to Supplier (Preferred Method):

The most efficient and safest disposal method is to return the cylinder to the gas supplier

from whom it was purchased or rented.[16][17] Most suppliers have a cylinder return

program.

Disposal of Non-Returnable Cylinders:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://jetstreamcgs.com/how-to-safely-dispose-of-compressed-gas-cylinders/
https://jetstreamcgs.com/how-to-safely-dispose-of-compressed-gas-cylinders/
https://jetstreamcgs.com/how-to-safely-dispose-of-compressed-gas-cylinders/
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_Compressed_Air_Gas_Cylinders_in_a_Laboratory_Setting.pdf
https://www.regiscollege.edu/about-regis/public-safety-and-resources/environmental-health-and-safety/laboratory-safety/gas
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_Compressed_Air_Gas_Cylinders_in_a_Laboratory_Setting.pdf
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_Compressed_Air_Gas_Cylinders_in_a_Laboratory_Setting.pdf
https://www.unmc.edu/ehs/_documents/chemical-safety/factsheets/compressedgascontainerdisposal.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8564812?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


If the cylinder cannot be returned to the supplier, contact your institution's Environmental

Health and Safety (EHS) department for guidance.[17]

Do not attempt to dispose of cylinders in regular trash or as scrap metal unless they have

been properly decommissioned.[18]

Decommissioning, which involves ensuring the cylinder is completely empty and may

require puncturing or valve removal, should only be performed by trained professionals.

[15][19]

Logical Workflow for Safe Carbogen Handling
The following diagram illustrates the key decision points and actions for the safe handling of

Carbogen gas from receipt to disposal.
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Carbogen Handling Safety Workflow

Cylinder Receipt & Initial Handling

Gas Usage Protocol

Cylinder Disposal

Receive Carbogen Cylinder

Inspect Cylinder for Damage & Labeling

Secure Cylinder Upright

Connect Regulator

Perform Leak Test

Use Gas as per Protocol

Follow Shutdown Procedure

Cylinder is 'Empty'

Return to Supplier

Label as 'EMPTY'

Store with Other Empties

Preferred

Contact EHS for Disposal

If Not Returnable

Click to download full resolution via product page

Caption: Logical workflow for safe Carbogen cylinder handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8564812#personal-protective-equipment-for-
handling-carbogen]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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